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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551793 Get Quote

For researchers, scientists, and professionals engaged in drug development, the procurement

and effective utilization of specialized biochemical reagents are critical. This guide provides a

comprehensive overview of commercial sources for IR 754 Carboxylic Acid, a near-infrared

(NIR) cyanine dye, and details experimental protocols for its application.

Commercial Availability of IR 754 Carboxylic Acid
A survey of chemical suppliers reveals several commercial sources for IR 754 Carboxylic Acid
(CAS No. 2311980-68-2). The table below summarizes key quantitative data from various

vendors to facilitate comparison and procurement decisions.

Vendor Catalog Number Purity
Available
Quantities

ChemScene CS-0185902 ≥95% Inquire

Tokyo Chemical

Industry (TCI)
C3693 >80.0% (HPLC)[1] 1 g, 5 g

MedchemExpress HY-W127704 95.7% Inquire

Starshinechemical ICTC3693 >80.0% (HPLC)[2] Inquire

CP Lab Safety - 80%+ (HPLC)[3] 1 g[3]

Immunomart TYD-01793 - Out of Stock[4]
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Experimental Protocols
IR 754 Carboxylic Acid is frequently utilized in bioconjugation, particularly for labeling proteins

and antibodies. The carboxylic acid group can be activated to form a reactive N-

hydroxysuccinimide (NHS) ester, which then readily couples with primary amines on the target

biomolecule.

Protocol 1: Activation of IR 754 Carboxylic Acid with
EDC and NHS
This protocol describes the activation of the carboxylic acid group on IR 754 to an amine-

reactive NHS ester.

Materials:

IR 754 Carboxylic Acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-5[5]

Procedure:

Dissolve IR 754 Carboxylic Acid in anhydrous DMF or DMSO to a final concentration of 10

mg/mL.

In a separate tube, prepare a fresh solution of EDC and NHS in the reaction buffer. A

common molar ratio is a 2-5 fold molar excess of EDC and NHS over the carboxylic acid.

Add the EDC/NHS solution to the IR 754 Carboxylic Acid solution.

Allow the reaction to proceed for 15-60 minutes at room temperature with gentle mixing.[5]

The reaction mixture now contains the activated IR 754-NHS ester.
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Protocol 2: Conjugation of Activated IR 754-NHS Ester to
an Antibody
This protocol outlines the coupling of the activated IR 754-NHS ester to a target antibody.

Materials:

Activated IR 754-NHS ester solution (from Protocol 1)

Antibody solution (1-2 mg/mL in a suitable buffer)

Conjugation Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0. It is crucial that this buffer

is free of primary amines (e.g., Tris).

Quenching solution: 1M Tris-HCl, pH 8.0 or 1M Glycine

Purification column (e.g., size-exclusion chromatography)

Procedure:

Adjust the pH of the antibody solution to 7.2-8.0 using the conjugation buffer.

Add the activated IR 754-NHS ester solution to the antibody solution. The molar ratio of dye

to antibody will need to be optimized for the specific application, but a starting point is often a

5-20 fold molar excess of the dye.

Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

Quench the reaction by adding the quenching solution to a final concentration of 50-100 mM.

This will react with any unreacted NHS-ester.

Purify the antibody-dye conjugate from excess dye and reaction byproducts using a suitable

purification column.

Visualizing Workflows and Pathways
To further aid researchers, the following diagrams, generated using Graphviz, illustrate key

processes related to the sourcing and application of IR 754 Carboxylic Acid.
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Procurement Workflow for IR 754 Carboxylic Acid

Identify Potential Suppliers

Request Quotations and Technical Data

Evaluate Supplier Information
(Purity, Quantity, Lead Time, Cost)

Select Supplier and Place Purchase Order

Receive and Log Material

Quality Control Check
(e.g., verify identity and purity)

Store Material as per Supplier Recommendations
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Caption: A logical workflow for the procurement of IR 754 Carboxylic Acid.
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NHS Ester Activation and Antibody Conjugation Pathway
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Caption: Signaling pathway for NHS ester activation and antibody conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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